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2'-O-(5''-O-(8-Hydroxy-2,6-dimethyl-2-octenoyl)-beta-D-apiofuranosyl)mussaenosidic acid 2'-O-(5''-O-(8-Hydroxy-2,6-dimethyl-2-octenoyl)-beta-D-apiofuranosyl)mussaenosidic acid
Brand Name: Vulcanchem
CAS No.: 155834-20-1
VCID: VC0125541
InChI: InChI=1S/C31H48O16/c1-14(7-8-32)5-4-6-15(2)27(40)43-12-31(41)13-44-30(25(31)37)46-24-23(36)22(35)20(10-33)45-29(24)47-28-21-16(3)19(34)9-17(21)18(11-42-28)26(38)39/h6,11,14,16-17,19-25,28-30,32-37,41H,4-5,7-10,12-13H2,1-3H3,(H,38,39)/b15-6+/t14?,16-,17-,19+,20-,21-,22-,23+,24-,25-,28+,29+,30+,31+/m1/s1
SMILES: CC1C(CC2C1C(OC=C2C(=O)O)OC3C(C(C(C(O3)CO)O)O)OC4C(C(CO4)(COC(=O)C(=CCCC(C)CCO)C)O)O)O
Molecular Formula: C31H48O16
Molecular Weight: 676.709

2'-O-(5''-O-(8-Hydroxy-2,6-dimethyl-2-octenoyl)-beta-D-apiofuranosyl)mussaenosidic acid

CAS No.: 155834-20-1

Cat. No.: VC0125541

Molecular Formula: C31H48O16

Molecular Weight: 676.709

* For research use only. Not for human or veterinary use.

2'-O-(5''-O-(8-Hydroxy-2,6-dimethyl-2-octenoyl)-beta-D-apiofuranosyl)mussaenosidic acid - 155834-20-1

Specification

CAS No. 155834-20-1
Molecular Formula C31H48O16
Molecular Weight 676.709
IUPAC Name (1S,4aS,6S,7S,7aS)-1-[(2S,3R,4S,5S,6R)-3-[(2S,3S,4R)-3,4-dihydroxy-4-[[(E)-8-hydroxy-2,6-dimethyloct-2-enoyl]oxymethyl]oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-hydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylic acid
Standard InChI InChI=1S/C31H48O16/c1-14(7-8-32)5-4-6-15(2)27(40)43-12-31(41)13-44-30(25(31)37)46-24-23(36)22(35)20(10-33)45-29(24)47-28-21-16(3)19(34)9-17(21)18(11-42-28)26(38)39/h6,11,14,16-17,19-25,28-30,32-37,41H,4-5,7-10,12-13H2,1-3H3,(H,38,39)/b15-6+/t14?,16-,17-,19+,20-,21-,22-,23+,24-,25-,28+,29+,30+,31+/m1/s1
Standard InChI Key MKUPMRFUZAZQDJ-ZRPBMBJESA-N
SMILES CC1C(CC2C1C(OC=C2C(=O)O)OC3C(C(C(C(O3)CO)O)O)OC4C(C(CO4)(COC(=O)C(=CCCC(C)CCO)C)O)O)O

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